Cas no 942474-60-4 (Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate)

• Product Name: Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate
• CAS No: 942474-60-4
• MF: C₁₅H₁₉N₃O₅
• MW: 321.328463792801
• CID: 1069748
• PubChem ID: 26597429
• Update Time: 2025-10-30

Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate
• ETHYL 3-NITRO-4-(PIPERIDIN-4-CARBOXAMID-1-YL)BENZOATE
• MFCD09038307
• Ethyl 4-[4-(aminocarbonyl)-1-piperidinyl]-3-nitrobenzoate
• ethyl 4-(4-carbamoylpiperidin-1-yl)-3-nitrobenzoate
• ethyl4-(4-carbamoylpiperidin-1-yl)-3-nitrobenzoate
• DTXSID201197371
• 942474-60-4
• ethyl 3-nitro-4-(piperidin-4-carboxamide-1-yl)benzoate

• MDL： MFCD09038307
• Inchi： 1S/C15H19N3O5/c1-2-23-15(20)11-3-4-12(13(9-11)18(21)22)17-7-5-10(6-8-17)14(16)19/h3-4,9-10H,2,5-8H2,1H3,(H2,16,19)
• InChI Key： ADEPOMVYKKOHQI-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=CC(C(=O)OCC)=CC=2[N+](=O)[O-])CC1)N

Computed Properties

• Exact Mass: 321.13247072g/mol
• Monoisotopic Mass: 321.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 153-154°C

Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate

Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate Professional Introduction

Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate, also known by its CAS No. 942474-60-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and analytical chemistry. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a benzoate backbone with a nitro group at the 3-position and a piperidine derivative attached at the 4-position, making it a versatile platform for further functionalization and exploration.

The synthesis of Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate involves a series of carefully controlled reactions, including nitration, amidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost while maintaining high purity levels. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yl)-benzoate exhibits remarkable stability under various chemical conditions, making it suitable for applications in harsh environments. Its electronic properties have been extensively studied, revealing its potential as a component in organic electronics and optoelectronic devices. For instance, studies published in leading journals such as Chemical Communications and Advanced Materials highlight its role in enhancing the performance of organic light-emitting diodes (OLEDs) through improved charge transport characteristics.

In the pharmaceutical industry, Ethyl 3-Nitro-4-(piperidin-4-carboxamid-1-yli)-benzoate has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in preclinical studies, with promising results in anti-inflammatory and anticancer assays. The nitro group at the 3-position contributes to its redox activity, while the piperidine moiety enhances bioavailability and pharmacokinetic properties.

Recent breakthroughs in computational chemistry have allowed researchers to model the behavior of Ethyl 3-Nitro-4-(piperidin -carboxamido -yli) -benzoate at the molecular level. These simulations provide insights into its interaction with biomolecules and its potential for drug delivery systems. Additionally, its compatibility with various polymer matrices has been investigated for use in advanced drug delivery vehicles such as nanoparticles and hydrogels.

The application of Ethyl 3-Nitro - (pipiridine -carboxamide) - benzoate extends beyond traditional chemical industries. It has been utilized as a precursor in the synthesis of advanced materials such as metalloorganic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to coordinate with metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

In terms of environmental impact, Ethyl 3-Nitro - (pipiridine -carboxamide) - benzoate demonstrates biodegradability under specific conditions, which aligns with current trends toward sustainable chemistry practices. Studies have shown that under aerobic conditions, it can be effectively degraded by microbial communities without releasing harmful byproducts.

The future outlook for Ethyl 3-Nitro - (pipiridine -carboxamide) - benzoate is bright, with ongoing research exploring its potential in emerging fields such as bioelectronics and green energy technologies. Its unique combination of electronic properties and functional groups positions it as a key player in next-generation materials science.